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Compound of Interest

Compound Name: 2,6-Difluoropyridine

Cat. No.: B073466

Physical Properties of 2,6-Difluoropyridine: A
Technical Guide

This in-depth technical guide provides a comprehensive overview of the key physical properties
of 2,6-Difluoropyridine, specifically its boiling point and density. The information is tailored for
researchers, scientists, and drug development professionals, offering a concise summary of
guantitative data, detailed experimental methodologies, and a logical workflow for property
determination.

Core Physical Properties

2,6-Difluoropyridine is a colorless liquid at room temperature.[1] Its key physical properties
are summarized in the table below, providing a quick reference for laboratory and development
settings.

Physical Property Value Conditions
Boiling Point 123-124°C Not specified
Boiling Point 124.5°C 743 mmHg
Density 1.26 g/cm3 Not specified
Density 1.268 g/mL 25°C
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Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is crucial for the characterization and application
of chemical compounds. The following sections detail standard experimental methodologies for
measuring the boiling point and density of liquids like 2,6-Difluoropyridine.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[2] Several methods can be employed for its determination,
depending on the sample volume and required precision.

1. Distillation Method: This is a common and accurate method when a sufficient amount of the
liquid is available.[3]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure: The liquid is placed in the distillation flask along with boiling chips to ensure
smooth boiling. The apparatus is assembled, and the liquid is heated. The thermometer bulb
is positioned so that its top is level with the side arm of the distillation flask to accurately
measure the temperature of the vapor that is in equilibrium with the boiling liquid. As the
liquid boils, the vapor passes into the condenser, where it cools and liquefies, and the
distillate is collected in the receiving flask. The temperature at which the vapor temperature
remains constant during the distillation is recorded as the boiling point.[3]

2. Thiele Tube Method: This micro-method is suitable for small sample volumes.[4]

o Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a
thermometer, and a heat source.

e Procedure: A small amount of the liquid is placed in the small test tube. The capillary tube is
inverted (open end down) and placed into the liquid. The test tube is attached to a
thermometer, and the assembly is placed in the Thiele tube containing a high-boiling point
oil. The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will
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emerge from the capillary tube. The heating is then stopped. The temperature at which the
liquid just begins to enter the capillary tube upon cooling is the boiling point of the liquid.[4][5]

3. Micro-Boiling Point Determination: This is another technique suitable for small quantities of
liquid.[2]

Apparatus: A small test tube, a capillary tube, a thermometer, and a heating block or bath.

Procedure: A few drops of the liquid are placed in the test tube. A capillary tube, sealed at
one end, is placed inside the test tube with the open end submerged in the liquid. The
apparatus is heated, and the temperature at which a rapid and continuous stream of bubbles
emerges from the capillary tube is noted. The heat is then removed, and the temperature at
which the liquid is drawn into the capillary tube is recorded as the boiling point.[2]

Density Determination

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[6] For liquids, several accurate methods are available.

1. Pycnometer Method: This method provides high accuracy and precision.[7]

Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), and an
analytical balance.

Procedure: The pycnometer is first weighed empty. It is then filled with the liquid, ensuring no
air bubbles are trapped, and weighed again. The mass of the liquid is determined by
subtracting the mass of the empty pycnometer. The density is then calculated by dividing the
mass of the liquid by the known volume of the pycnometer.[7]

2. Hydrometer Method: This is a direct and rapid method for determining the density of a liquid.

[6]
e Apparatus: A hydrometer and a graduated cylinder.

e Procedure: The liquid is poured into a graduated cylinder of a suitable size. The hydrometer
is gently lowered into the liquid until it floats freely. The density is read directly from the scale
on the stem of the hydrometer at the point where the surface of the liquid meets the stem.[6]
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3. Weighing a Known Volume: This is a straightforward method for determining density.[8]
e Apparatus: A graduated cylinder or volumetric pipette and an analytical balance.

o Procedure: A specific volume of the liquid is accurately measured using a graduated cylinder
or a more precise volumetric pipette. The mass of this known volume of liquid is then
determined by weighing it. The density is calculated by dividing the mass of the liquid by the

volume measured.[8]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a liquid compound such as 2,6-Difluoropyridine.
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Workflow for Physical Property Determination of a Liquid Compound

Obtain Pure Sample of 2,6-Difluoropyridine

Select Appropriate Experimental Method

Calibrate Instrumentation

Boiling Point Determinatiop Density Determination

Perform Experiment (e.g., Distillation, Thiele Tube) Perform Experiment (e.g., Pycnometer, Hydrometer)

Record Temperature Plateau Measure Mass and Volume

\

Data Analysis and Calculation

Report Physical Properties with Experimental Conditions

Click to download full resolution via product page

Caption: General workflow for determining physical properties of a liquid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b073466?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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